Cas no 1107694-73-4 (2,5-Dichloroquinazolin-4-ol)

• Product Name: 2,5-Dichloroquinazolin-4-ol
• CAS No: 1107694-73-4
• MF: C₈H₄Cl₂N₂O
• MW: 215.036159515381
• MDL: MFCD21648489
• CID: 1025601
• PubChem ID: 135742261
• Update Time: 2025-08-04

2,5-Dichloroquinazolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloroquinazolin-4-ol
• 2,5-Dichloroquinazolin-4(3H)-one
• 2,5-Dichloroquizolin-4(3H)-one
• AK-79516
• ANW-47818
• BR-79516
• CTK8B5169
• KB-225875
• X8958
• 2,5-DICHLORO-3H-QUINAZOLIN-4-ONE
• 2,5-Dichloro-4(3H)-quinazolinone
• 1107694-73-4
• 2,5-Dichloroquinazolin-4(1H)-one
• CS-0451127
• EN300-645269
• DTXSID10653127
• F15672
• SCHEMBL20422056
• AKOS015919736
• DA-17795

• MDL： MFCD21648489
• Inchi： 1S/C8H4Cl2N2O/c9-4-2-1-3-5-6(4)7(13)12-8(10)11-5/h1-3H,(H,11,12,13)
• InChI Key： NMCPFNYWLIXCSX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(NC(=N2)Cl)=O

Computed Properties

• Exact Mass: 213.97022
• Monoisotopic Mass: 213.9700681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 41.46
• LogP: 2.64220

2,5-Dichloroquinazolin-4-ol Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2,5-Dichloroquinazolin-4-ol

2,5-Dichloroquinazolin-4-ol (CAS No. 1107694-73-4): An Overview of Its Properties, Applications, and Recent Research

2,5-Dichloroquinazolin-4-ol (CAS No. 1107694-73-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the quinazoline family, which is known for its diverse pharmacological properties, including antitumor, antimicrobial, and anti-inflammatory effects.

The chemical structure of 2,5-Dichloroquinazolin-4-ol consists of a quinazoline ring with two chlorine atoms substituted at the 2 and 5 positions, and a hydroxyl group at the 4 position. This specific arrangement of functional groups imparts distinct physicochemical properties to the molecule, making it a valuable candidate for various therapeutic applications.

In recent years, extensive research has been conducted to explore the biological activities of 2,5-Dichloroquinazolin-4-ol. One of the most notable areas of investigation is its potential as an antitumor agent. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2,5-Dichloroquinazolin-4-ol effectively inhibits the PI3K/AKT/mTOR signaling pathway in breast cancer cells. This pathway is frequently dysregulated in many types of cancer and plays a critical role in promoting cell growth and survival. The researchers found that treatment with 2,5-Dichloroquinazolin-4-ol led to a significant reduction in cell viability and induced apoptosis in breast cancer cells.

Beyond its antitumor properties, 2,5-Dichloroquinazolin-4-ol has also shown promise as an antimicrobial agent. A study published in the European Journal of Medicinal Chemistry in 2020 demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying this activity is thought to involve the disruption of bacterial cell membranes and the inhibition of essential metabolic processes.

In addition to its direct biological activities, 2,5-Dichloroquinazolin-4-ol has been explored as a lead compound for the development of novel drug candidates. Researchers have synthesized various derivatives of this compound by modifying the functional groups on the quinazoline ring to enhance its pharmacological properties. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2019 reported the synthesis and evaluation of several 2,5-dichloroquinazolin-4-ol-based derivatives with improved solubility and bioavailability.

The physicochemical properties of 2,5-Dichloroquinazolin-4-ol, such as its solubility and stability, are also important considerations for its potential therapeutic applications. Studies have shown that this compound exhibits good solubility in organic solvents but limited solubility in water. To address this issue, researchers have developed various formulation strategies to improve its aqueous solubility and enhance its bioavailability when administered orally or intravenously.

In conclusion, 2,5-Dichloroquinazolin-4-ol (CAS No. 1107694-73-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.